Cas no 37705-82-1 (5-amino-2-fluorobenzonitrile)

• Product Name: 5-amino-2-fluorobenzonitrile
• CAS No: 37705-82-1
• MF: C₇H₇N₃
• MW: 133.150580644608
• CID: 922524
• PubChem ID: 13227190
• Update Time: 2025-04-19

5-amino-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-fluorobenzonitrile
• 2,4-diaminoBenzonitrile
• 2,4 Diamino benzonitrile
• 2.4-Diaminobenzonitril
• 2-FLUORO-5-AMINOBENZONITRILE
• 37705-82-1
• DB-069587
• AKOS005427418
• STK286084
• SCHEMBL2028221

• Inchi： 1S/C7H7N3/c8-4-5-1-2-6(9)3-7(5)10/h1-3H,9-10H2
• InChI Key： BOWQSEMOMSWTKX-UHFFFAOYSA-N
• SMILES： NC1C(C#N)=CC=C(C=1)N

Computed Properties

• Exact Mass: 136.04400
• Monoisotopic Mass: 133.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• Melting Point: 92-96 °C(lit.)
• PSA: 49.81000
• LogP: 1.86078

5-amino-2-fluorobenzonitrile Security Information

• WGK Germany：3
• Hazard Category Code： 38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：